Cas no 1864349-56-3 (3-{2-[(butan-2-yl)amino]ethyl}-1λ?-thietane-1,1-dione)

• Product Name: 3-{2-[(butan-2-yl)amino]ethyl}-1λ?-thietane-1,1-dione
• CAS No: 1864349-56-3
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5304493
• Update Time: 2026-03-10

3-{2-[(butan-2-yl)amino]ethyl}-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-(sec-Butylamino)ethyl)thietane1,1-dioxide
• 3-(2-(sec-Butylamino)ethyl)thietane 1,1-dioxide
• 3-{2-[(butan-2-yl)amino]ethyl}-1λ?-thietane-1,1-dione

• Inchi： 1S/C9H19NO2S/c1-3-8(2)10-5-4-9-6-13(11,12)7-9/h8-10H,3-7H2,1-2H3
• InChI Key： HXLIFVMLVXTAHP-UHFFFAOYSA-N
• SMILES： S1(CC(CCNC(C)CC)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 231
• XLogP3: 0.9
• Topological Polar Surface Area: 54.6